1-Benzyl-5-bromo-6-methyl-1,3-diazinane-2,4-dione

Specification

• CAS No.: 6635-62-7
• Molecular Formula: C12H13BrN2O2
• Molecular Weight: 297.15 g/mol
• IUPAC Name: 1-benzyl-5-bromo-6-methyl-1,3-diazinane-2,4-dione
• Standard InChI: InChI=1S/C12H13BrN2O2/c1-8-10(13)11(16)14-12(17)15(8)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3,(H,14,16,17)
• Standard InChI Key: YCSSNQMQIYSIJL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(=O)NC(=O)N1CC2=CC=CC=C2)Br

Introduction

1-Benzyl-5-bromo-6-methyl-1,3-diazinane-2,4-dione is a complex organic compound characterized by its unique diazinane ring structure. This compound incorporates a benzyl group, a bromine atom, and a methyl group, making it a valuable intermediate in various chemical syntheses and medicinal applications. The molecular formula of this compound is C12H13BrN2O2, with a molecular weight of 297.15 g/mol.

Solubility and Stability

The compound exhibits moderate solubility at physiological pH (7.4), with a solubility of approximately 41.4 µg/mL. It is stable under standard laboratory conditions but may undergo transformations depending on environmental factors such as pH and temperature.

Synthesis and Reaction Conditions

The synthesis of 1-Benzyl-5-bromo-6-methyl-1,3-diazinane-2,4-dione typically involves cyclization reactions of appropriate precursors. Industrial settings often utilize continuous flow reactors to enhance yield and purity. Optimization of reaction conditions, including temperature and pressure, alongside the use of catalysts, can significantly improve production efficiency.

Applications

This compound is utilized in the production of specialty chemicals and materials due to its unique structural properties. It also has potential applications in medicinal chemistry, serving as an intermediate in drug development.

Mechanism of Action

The mechanism of action involves binding to specific enzymes or receptors, modulating biological pathways. The exact pathways and targets depend on the context of its application in research or therapeutic settings.

Research Findings and Future Directions

Research on 1-Benzyl-5-bromo-6-methyl-1,3-diazinane-2,4-dione is ongoing, focusing on its potential biological activity and applications in organic synthesis. Future studies may explore its interactions with biological targets and its role in drug development.